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The following table summarizes the core properties of EGCG, the most abundant and well-studied catechin

in green tea [1].

Property / Aspect Description

Chemical Structure Flavonoid-3-ol polyphenol; consists of three aromatic rings (A, B, D)

interconnected by a pyran ring (C) [1].

Physical Form White or pale pink odorless powder or crystalline substance [1].

Solubility Soluble in water, ethanol, methanol, acetone, tetrahydrofuran, and pyridine
[1].

Primary Source Camellia sinensis (green tea), where it comprises ~50% of the total
polyphenol content [1].

Key Pharmacological
Properties

Potent antioxidant, anti-inflammatory, cardioprotective, neuroprotective, and
antitumor activities [1].

Major Therapeutic
Applications

Investigated for cancer, cardiovascular diseases, neurodegenerative
disorders (e.g., Alzheimer's, Parkinson's), and metabolic syndromes [1].
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Property / Aspect Description

Absorption &
Metabolism

Absorbed in the intestine; metabolized by gut microbiota (methylation,
glucuronidation, sulfation, ring-fission) [1].

Bioavailability Oral bioavailability is generally low and varies between species; influenced
by factors like fasting, food components, and genetic variations [1].

Experimental Insights & Methodologies

The search results provide insights into general experimental approaches used in flavonoid research, which

are applicable to the study of compounds like EGCG/GCG.

Physiological Assessment in Plant Materials: One study on Ginkgo biloba rejuvenation provides a

methodology for determining total flavonoid content, which involves refluxing dried plant material with
methanol and analyzing the concentrations of specific aglycones (quercetin, kaempferol,

isorhamnetin) using High-Performance Liquid Chromatography (HPLC) [2]. Concentrations are
measured under set conditions (e.g., mobile phase of methanol and H₃PO₄ solution, flow rate of 1.0

mL/min, detection at 360 nm) [2].
Enzyme Engineering for Flavonoid Glycosylation: To overcome limitations of natural

glycosyltransferases (UGTs) like low activity and poor regioselectivity, advanced protein engineering
strategies are employed. These include:

Tailored FRISM (Focused Rational Iterative Site-Specific Mutagenesis): A strategy informed
by analyzing mutation energies, substrate binding pocket conformation, and sequence

conservation to design mutants with enhanced catalytic activity [3].
Structure-Based Engineering: Modifying the enzyme's active site to enhance compatibility

with a broader spectrum of sugar donors [3].
Targeted Mutant Library Construction: Creating libraries to screen for mutants with high

selectivity for targeted glycosylation sites [3].

Mechanism of Action: Targeting Key Pathways

Research indicates that EGCG and other flavonoids exert their effects by modulating multiple cellular

signaling pathways. The diagram below illustrates the interconnected mechanisms by which EGCG

influences key cellular processes, based on its documented effects in models like glioma cells [4] and general

pharmacological reviews [1].
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Modulates Key Pathways & Proteins

Cellular Outcomes
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This multi-target mechanism is crucial for combating complex diseases like high-grade gliomas, where intra-

tumor heterogeneity often limits the efficacy of single-target therapies [4].

Interpretation of Search Results and Next Steps

The lack of direct information on GCG in the search results indicates that it may be a less commonly studied

stereoisomer of EGCG. For your in-depth technical guide, I suggest the following path forward:

Refine the Search: The focus should be explicitly on "gallocatechin gallate" or "GCG" rather than

the more common "EGCG" to filter the vast literature on the latter.
Leverage Specialized Databases: Search in dedicated chemical and pharmacological databases

(e.g., PubChem, ChEMBL, SciFinder) for the specific molecular profile and bioactivity data of GCG.
Explore Comparative Studies: Look for review articles or original research that directly compares

the biological activity, potency, and metabolism of GCG with its stereoisomer EGCG.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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